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Compound of Interest

3-Hydroxy-6,3',4'-
Compound Name:
trimethoxyflavone

Cat. No.: B12051073

Get Quote

Executive Summary & Chemical Identity

Effective disposal of 3-Hydroxy-6,3',4'-trimethoxyflavone requires strict adherence to

hazardous waste protocols to prevent environmental contamination and personnel exposure.[1]
[2][3][4] As a methoxylated flavonoid, this compound is stable but bioactive. While not classified
as a P-listed or U-listed acute toxin under US EPA RCRA regulations, it must be managed as
Hazardous Chemical Waste due to its GHS classification as an irritant and potential aquatic
toxin.[1][2][3]

Chemical Profile:

o CAS Number: 3518-24-9 (Verify against specific vendor COA; isomers vary significantly)[1]
[21[3]

e Molecular Formula:

[11[21[3](5]

¢ Molecular Weight: 328.32 g/mol [1][2][5]
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e Physical State: Solid (typically yellow powder)[1][2][3]

e Solubility: Soluble in organic solvents (DMSO, Methanol, Chloroform); poorly soluble in
water.[1][2]

Hazard Characterization (GHS)

Before disposal, the waste stream must be characterized.[1][2] Based on the structural class
(flavones) and available safety data for this specific isomer, the following hazards dictate the
disposal route:

Disposal
Hazard Class Category Hazard Statement L
Implication
o H302: Harmful if Must not enter
Acute Toxicity (Oral) Category 4 )
swallowed sanitary sewer.[1][2][3]

) o H315/H319: Causes PPE required during
Skin/Eye Irritation Category 2/2A ] S
skin/eye irritation waste transfer.[1]

Handling must occur
H335: May cause i
STOT - SE Category 3 ) o in a fume hood.[1][2]
respiratory irritation 3]

H401: Toxic to aquatic ~ Zero discharge to

Aquatic Toxicity Acute 2 ) ) ) )
life (Predicted) drains/sinks.[1][2]

Operational Disposal Protocol

This protocol is designed to be a self-validating system.[1][2][3] If a step cannot be completed
safely (e.g., unknown solvent compatibility), the process halts until EHS consultation is
complete.[1]

e Primary Method (Incineration): The gold standard for flavonoid disposal is high-temperature
incineration equipped with an afterburner and scrubber.[1][2][3]

e Protocol:

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-6_3_4_-trimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/6250403
https://pubchem.ncbi.nlm.nih.gov/compound/5_3_-Dihydroxy-6_7_4_-trimethoxyflavanone
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-6_3_4_-trimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/6250403
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-6_3_4_-trimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/6250403
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-6_3_4_-trimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/6250403
https://pubchem.ncbi.nlm.nih.gov/compound/5_3_-Dihydroxy-6_7_4_-trimethoxyflavanone
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-6_3_4_-trimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-6_3_4_-trimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/6250403
https://pubchem.ncbi.nlm.nih.gov/compound/5_3_-Dihydroxy-6_7_4_-trimethoxyflavanone
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-6_3_4_-trimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/6250403
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-6_3_4_-trimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/6250403
https://pubchem.ncbi.nlm.nih.gov/compound/5_3_-Dihydroxy-6_7_4_-trimethoxyflavanone
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-6_3_4_-trimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-6_3_4_-trimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/6250403
https://pubchem.ncbi.nlm.nih.gov/compound/5_3_-Dihydroxy-6_7_4_-trimethoxyflavanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12051073?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Segregation: Do not mix with oxidizers (e.g., perchlorates, nitrates) to prevent exothermic
reactions in the waste container.[1]

o Containerization: Place the solid substance in a sealable, chemically resistant container
(HDPE or Amber Glass).

o Labeling: Affix a hazardous waste label. Clearly print: "Hazardous Waste - Solid. Contains:
3-Hydroxy-6,3',4'-trimethoxyflavone.[1][2][3] Toxic/lrritant."[1][2][5][6][7]

o Dissolution Option (Preferred for trace amounts): For small remnants (<50 mg), dissolve
the solid in a combustible solvent (e.g., Acetone or Ethanol) and manage as Liquid
Organic Waste.[1][2] This facilitates more efficient incineration.[1]

o Segregation Rule: Segregate based on the solvent used, not just the solute.[1]
o Halogenated Waste: If dissolved in Dichloromethane (DCM) or Chloroform.[1][2]
o Non-Halogenated Waste: If dissolved in Methanol, Ethanol, DMSO, or Acetone.[1]
e Protocol:
o Pour solution into the appropriate carboy (Halogenated vs. Non-Halogenated).

o Triple Rinse: Triple rinse the original vessel with the compatible solvent and add rinsate to
the waste carboy.[1]

o Cap & Vent: Ensure the carboy is capped when not in use but vented if pressure buildup is
a risk (standard safety caps).[1]

» Vials/Bottles: If empty, triple rinse with solvent (add rinsate to liquid waste).[1][2] Deface the
label and dispose of the glass in the "Broken Glass/Sharps" container or "Glass Recycling”
depending on facility rules for triple-rinsed containers.

o Gloves/Paper Towels: If visibly contaminated, dispose of in the Solid Hazardous Waste bin.
[1][2] Do not throw in regular trash.

Workflow Visualization
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The following decision tree guides the researcher through the disposal process at the point of

generation.
Waste Generation:
3-Hydroxy-6,3',4'-trimethoxyflavone
Determine Physical State
. . Solid Waste
=1l RS (Powder/Crystals)
Liquid Waste
bry et (Solutions)
Dry Sweep (Av0|d Dust) Absorb Wlth_Vermlcullte Can it be dissolved?
Place in Jar Place in Bag
es (Small Qty)
___________________ -

Solid Hazardous Waste Bin

(Label: Toxic/Irritant) ey Selueni Ees

Non-Halogenated Solvent Halogenated Solvent
(MeOH, DMSO, Acetone) (DCM, Chloroform)

Final Disposal:
High-Temp Incineration
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Caption: Operational decision tree for the segregation and disposal of 3-Hydroxy-6,3',4'-

trimethoxyflavone waste streams.

Emergency Response: Spills during Disposal

Accidents often occur during the transfer of waste.[1] Follow this S.P.I.R.I.T. protocol:

Stop the source: Upright the container if safe.[1]

Protect personnel: Evacuate the immediate area if dust is airborne.[1][6] Don PPE (Nitrile
gloves, safety goggles, N95 mask or respirator if powder is fine).[1]

Isolate: Mark the area.[1]

Remove ignition sources: Though not highly flammable, organic solvents used in disposal
might be.[1]

Initiate Cleanup:

o Dry Spill: Do not dry sweep vigorously (creates dust).[1][2] Use a wet wipe or damp paper
towel to pick up powder, or cover with a spill pad. Place all materials in a hazardous waste
bag.

o Wet Spill: Cover with vermiculite or a commercial organic spill kit absorbent.[1] Scoop into
a waste container.

Tag: Label the waste container immediately as "Spill Debris: 3-Hydroxy-6,3',4'-
trimethoxyflavone".[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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